2-Methyl-5-[(4-phenoxyphenoxy)methyl]-1,3,4-oxadiazole

• Molecular Formula: C16H14N2O3
• Molecular Weight: 282.29 g/mol
• IUPAC Name: 2-methyl-5-[(4-phenoxyphenoxy)methyl]-1,3,4-oxadiazole
• InChI: InChI=1S/C16H14N2O3/c1-12-17-18-16(20-12)11-19-13-7-9-15(10-8-13)21-14-5-3-2-4-6-14/h2-10H,11H2,1H3
• InChI Key: MGTRXZGUJJUJQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(O1)COC2=CC=C(C=C2)OC3=CC=CC=C3

Description

2-Methyl-5-[(4-phenoxyphenoxy)methyl]-1,3,4-oxadiazole is a useful research compound. Its molecular formula is C16H14N2O3 and its molecular weight is 282.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

9.3 g of 4-phenoxyphenol and 9 g of potassium carbonate are stirred in 75 ml of anhydrous dimethylformamide for 1 hour at 80° C. Subsequently, 6.6 g of 2-chloromethyl-5-methyl-1,3,4-oxadiazole in 20 ml of anhydrous dimethylformamide is dripped in. The mixture is stirred for 10 hours at 80° C. and at room temperature (approx. 20° C.) overnight. The mixture is then stirred into 500 ml of ice water and extracted three times with ethyl acetate. After drying over sodium sulfate and removal of the solvent, the residue is purified by chromatography over silica gel using n-hexane/ethyl acetate (4:1) as eluant. There is obtained 12 g of 5-methyl-2-[(4-phenoxyphenoxy)-methyl]-1,3,4-oxadiazole; colorless crystals; m.p.: 78°-79° C.